Cas no 828920-04-3 (Benzamide, 4-(dimethylamino)-N-[3-[(mercaptoacetyl)amino]propyl]-)

• Product name: Benzamide, 4-(dimethylamino)-N-[3-[(mercaptoacetyl)amino]propyl]-
• CAS No: 828920-04-3
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 680893
• PubChem ID: 16733590

Benzamide, 4-(dimethylamino)-N-[3-[(mercaptoacetyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(dimethylamino)-N-[3-[(mercaptoacetyl)amino]propyl]-
• 4-(dimethylamino)-N-[3-[(2-sulfanylacetyl)amino]propyl]benzamide
• CHEMBL180064
• 828920-04-3
• SCHEMBL1365794
• 4-dimethylamino-N-[3-(2-mercaptoacetylamino)propyl]benzamide
• DTXSID90587456
• 4-Dimethylamino-N-[3-(2-mercapto-acetylamino)-propyl]-benzamide
• 4-(Dimethylamino)-N-[3-(2-sulfanylacetamido)propyl]benzamide
• BDBM50214434

• Inchi： InChI=1S/C14H21N3O2S/c1-17(2)12-6-4-11(5-7-12)14(19)16-9-3-8-15-13(18)10-20/h4-7,20H,3,8-10H2,1-2H3,(H,15,18)(H,16,19)
• InChI Key： DZDWFEQPDJSYRZ-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C(=O)NCCCNC(=O)CS

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.4Ų